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Compound of Interest

Compound Name: Triphenylphosphine

Cat. No.: B044618 Get Quote

This guide provides a comprehensive overview of the key physical properties of

triphenylphosphine (PPh₃), a common organophosphorus compound widely utilized in

organic and organometallic synthesis. The information is intended for researchers, scientists,

and drug development professionals who employ triphenylphosphine in their work.

Core Physical Properties
Triphenylphosphine is a white, crystalline solid at room temperature.[1] It is relatively stable in

air, though it can slowly oxidize to triphenylphosphine oxide.[2] Key physical constants are

summarized in the table below.

Table 1: Physical Properties of Triphenylphosphine

Property Value Reference(s)

Molecular Formula C₁₈H₁₅P [3]

Molar Mass 262.29 g/mol [3]

Melting Point
79-83 °C (174-181 °F; 352-356

K)
[4][5][6][7]

Boiling Point 377 °C (711 °F; 650 K) [2][3]

Density 1.194 g/cm³ (at 20 °C) [3]
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Solubility Profile
The solubility of a compound is a critical parameter for its application in various chemical

reactions and formulations. Triphenylphosphine's solubility is dictated by its molecular

structure, which consists of three nonpolar phenyl groups attached to a central phosphorus

atom. This configuration renders the molecule largely nonpolar.[8]

Table 2: Solubility of Triphenylphosphine in Various Solvents

Solvent Qualitative Solubility Reference(s)

Water Insoluble [2][9]

Diethyl Ether Soluble [2][8]

Benzene Soluble [2][8][9]

Toluene Soluble [4][8]

Chloroform Soluble [3][4][8]

Acetone Soluble [7][9]

Carbon Tetrachloride Soluble [3][7][9]

Ethanol Slightly Soluble [3][9]

Isopropanol Slightly Soluble [2]

Glacial Acetic Acid Soluble [3]

Tetrahydrofuran (THF) Soluble [3]

The general principle of "like dissolves like" is an excellent guide for predicting the solubility of

triphenylphosphine.[8] Its nonpolar character leads to high solubility in nonpolar organic

solvents, while its insolubility in polar solvents like water is pronounced.[1][2][8] The solubility in

organic solvents generally increases with temperature.[8]

Experimental Protocols
The following sections detail standardized methods for determining the melting point and

solubility of organic compounds like triphenylphosphine.
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The capillary method is a standard and widely accepted technique for determining the melting

point of a crystalline solid.[10][11][12]

Objective: To determine the melting point range of a solid compound.

Materials and Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[13]

Capillary tubes (thin-walled, closed at one end)[11][13]

Sample of triphenylphosphine (finely powdered)

Spatula

Watch glass

Procedure:

Sample Preparation: Place a small amount of dry triphenylphosphine on a clean watch

glass. Use a spatula to finely powder the sample.

Loading the Capillary Tube: Gently tap the open end of a capillary tube into the powdered

sample to introduce a small amount of the solid. Invert the tube and tap the closed end on a

hard surface to pack the sample into the bottom. The packed sample should be

approximately 2-3 mm high.[11]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Rapid Determination (Optional but Recommended): If the approximate melting point is

unknown, a rapid heating rate can be used to get a preliminary estimate.[13]

Accurate Determination:

Set the starting temperature of the apparatus to about 10-15°C below the expected

melting point of triphenylphosphine (approximately 80°C).
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Once the starting temperature is reached and stable, insert the capillary tube.

Set the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample and the heating block.[13]

Observe the sample through the magnifying eyepiece.

Data Recording:

Record the temperature at which the first drop of liquid appears (the initial melting point).

Record the temperature at which the entire sample has melted into a clear liquid (the final

melting point).

The recorded melting point should be reported as a range (e.g., 79-81°C).

Repeatability: For accuracy, the determination should be repeated at least twice, and the

results should be consistent.

This protocol outlines a general procedure for assessing the solubility of a compound in various

solvents.

Objective: To determine the qualitative solubility of triphenylphosphine in a range of solvents.

Materials and Apparatus:

Small test tubes and a test tube rack

Spatula

Graduated pipettes or droppers

Samples of triphenylphosphine

A selection of solvents (e.g., water, ethanol, toluene, diethyl ether)

Vortex mixer (optional)

Procedure:
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Sample Preparation: For each solvent to be tested, label a clean, dry test tube.

Addition of Solute: Add a small, measured amount of triphenylphosphine (e.g., 20-30 mg)

to each labeled test tube.

Addition of Solvent: Add a small volume of the corresponding solvent (e.g., 1 mL) to each

test tube.[14][15]

Mixing: Vigorously shake or vortex the test tube for 10-20 seconds to facilitate dissolution.

[16]

Observation: Observe the mixture.

Soluble: The solid completely dissolves, and the resulting solution is clear.

Slightly Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve at all.

Data Recording: Record the observations for each solvent. For more quantitative results, the

amount of solute that can be dissolved in a specific volume of solvent can be systematically

determined.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of triphenylphosphine as detailed in the experimental protocols.
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Caption: Workflow for Determining the Physical Properties of Triphenylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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